Cas no 1695405-82-3 (2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid
• CAS No: 1695405-82-3
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 6026642
• PubChem ID: 103664035
• Update Time: 2025-10-30

2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid
• 2-{[(benzyloxy)carbonyl](methyl)amino}-2-(3-fluorophenyl)acetic acid
• EN300-23107514
• 1695405-82-3

• Inchi： 1S/C17H16FNO4/c1-19(17(22)23-11-12-6-3-2-4-7-12)15(16(20)21)13-8-5-9-14(18)10-13/h2-10,15H,11H2,1H3,(H,20,21)
• InChI Key： GYGPAUNSVPPCTB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 317.10633615g/mol
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid

2-{(Benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic Acid: A Comprehensive Overview

The compound with CAS No 1695405-82-3, known as 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyloxy carbonyl group with a methyl amino group and a fluorophenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the benzyloxy carbonyl (Cbz) group is particularly significant, as it plays a crucial role in protecting amino groups during peptide synthesis. This protection strategy is widely used in the synthesis of complex molecules, including peptides and proteins, where precise control over functional groups is essential.

The fluorophenyl group attached to the acetic acid backbone introduces additional complexity and functionality to the molecule. Fluorine substitution is known to enhance the lipophilicity and bioavailability of compounds, making them more suitable for pharmaceutical applications. Recent research has explored the influence of fluorine substitution on the pharmacokinetic properties of similar compounds, suggesting that this modification could significantly improve their efficacy in vivo.

From a synthetic perspective, the preparation of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid involves a multi-step process that typically begins with the synthesis of the corresponding carboxylic acid derivative. The introduction of the benzyloxy carbonyl group is achieved through standard peptide coupling techniques, while the methyl amino group is introduced via alkylation or reductive amination. The incorporation of the 3-fluorophenyl group requires careful planning to ensure regioselectivity and minimize side reactions.

The compound's structure also lends itself to further functionalization, enabling researchers to explore its potential as a building block for more complex molecules. For instance, recent advancements in click chemistry have opened new avenues for modifying this compound by introducing additional functional groups that could enhance its bioactivity or target specificity.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for investigating novel therapeutic strategies in oncology and neurodegenerative diseases.

Another area of interest lies in its potential application as an intermediate in the synthesis of peptide-based drugs. The presence of both a protected amino group and a carboxylic acid moiety makes it an ideal precursor for constructing more elaborate peptide structures with tailored pharmacological properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-fluorophenyl)acetic acid to improve yield and reduce costs. Additionally, efforts are being made to explore its stereochemical properties and assess its stability under various physiological conditions.

In conclusion, CAS No 1695405-82-3 represents a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of complex molecular interactions and developing innovative therapeutic solutions.